Cas no 173901-21-8 (Benzenamine, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-)

• Product Name: Benzenamine, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-
• CAS No: 173901-21-8
• MF: C₁₄H₂₅NOSi
• MW: 251.439904928207
• CID: 3813480
• PubChem ID: 11184298
• Update Time: 2025-04-22

Benzenamine, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-
• 4-(2-(tert-butyldimethylsilyloxy)ethyl)benzenamine
• KNLCXTVRQOBUTO-UHFFFAOYSA-N
• 4-(2-{[tert-butyl(dimethyl)silyl]oxy}-ethyl)aniline
• SCHEMBL2366928
• 4-(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl)aniline
• DA-09288
• 173901-21-8
• 4-[2-(t-Butyldimethylsilyloxy)ethyl]aniline

• Inchi： 1S/C14H25NOSi/c1-14(2,3)17(4,5)16-11-10-12-6-8-13(15)9-7-12/h6-9H,10-11,15H2,1-5H3
• InChI Key： KNLCXTVRQOBUTO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CCO[Si](C(C)(C)C)(C)C)C=C1

Computed Properties

• Exact Mass: 251.170540955Da
• Monoisotopic Mass: 251.170540955Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų